3-[3-(Propan-2-yl)-1,2,4-oxadiazol-5-yl]propan-1-amine
Overview
Description
The compound “3-[3-(Propan-2-yl)-1,2,4-oxadiazol-5-yl]propan-1-amine” is a chemical compound with the molecular formula C8H15N3O . It is an organic compound that contains an oxadiazole ring, which is a five-membered ring containing three carbon atoms, one nitrogen atom, and one oxygen atom .
Molecular Structure Analysis
The molecular structure of “this compound” is characterized by an oxadiazole ring attached to a propyl (three-carbon) group . The oxadiazole ring contains three carbon atoms, one nitrogen atom, and one oxygen atom .Scientific Research Applications
Scalable Synthesis and Safety
A scalable synthesis of 2-(1,2,4-oxadiazol-3-yl)propan-2-amine hydrobromide was developed, focusing on process safety and the thermal stability of intermediates. This work emphasizes the importance of selecting thermally stable compounds and employing process safety principles to define optimum reaction parameters in the synthesis of oxadiazole derivatives (Likhite et al., 2016).
Anticancer Activity
Several studies have synthesized benzimidazoles bearing the oxadiazole nucleus, demonstrating significant anticancer activities. One compound showed noteworthy growth inhibition activity, highlighting the potential of oxadiazole derivatives as anticancer agents (Rashid et al., 2012).
Energetic Materials
Compounds based on 3-amino-4-(5-methyl-1,2,4-oxadiazol-3-yl)furazan have been synthesized for use as insensitive energetic materials. These materials show superior detonation performance to TNT, indicating their potential for use in explosives (Yu et al., 2017).
Pharmaceutical Applications
Novel oxadiazolyl-2-oxoindolinylidene propane hydrazides were synthesized and evaluated for anti-inflammatory and analgesic activities. Some derivatives exhibited promising results, suggesting the therapeutic potential of these compounds (Kerzare et al., 2016).
Synthesis of Multicyclic Oxadiazoles
Multicyclic oxadiazoles and 1-hydroxytetrazoles were synthesized as energetic materials, demonstrating good thermal stability and high density. This study provides valuable insights into the design of high-performance energetic materials (Pagoria et al., 2017).
Future Directions
The future directions for research on “3-[3-(Propan-2-yl)-1,2,4-oxadiazol-5-yl]propan-1-amine” and similar compounds could involve further exploration of their synthesis, chemical reactions, and potential biological activities. Given the wide range of biological activities exhibited by oxadiazole compounds, there may be potential for the development of new drugs .
properties
IUPAC Name |
3-(3-propan-2-yl-1,2,4-oxadiazol-5-yl)propan-1-amine | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H15N3O/c1-6(2)8-10-7(12-11-8)4-3-5-9/h6H,3-5,9H2,1-2H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YOYPVLGNWIMJJZ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=NOC(=N1)CCCN | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H15N3O | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
169.22 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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